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Taplucainium (formerly NTX-1175) is an investigational drug being developed by Nocion Therapeutics for

the treatment of refractory or unexplained chronic cough [1] [2].

Its proposed long-lasting effects are based on a novel mechanism of action. Here is a comparison of its

approach versus other investigative therapies:

Feature Taplucainium
Other Investigative Therapies
(e.g., P2X3 antagonists)

Drug Class Novel, charged sodium channel blocker

("nocion") [1]

Target-specific antagonists (e.g.,

P2X3, TRPA1) or agonists
(TRPM8) [2]

Primary Target Intracellular sodium channels within activated
nociceptors [2]

Specific large pore channels
(e.g., P2X3 receptor) on the cell

surface [1]

Mechanism Enters through any activated large pore

channel (P2X, TRPV, TRPA, TRPM) and blocks
sodium channels from inside the cell,

"silencing" the neuron [1] [2]

Binds to and blocks a single,

specific receptor type from the
outside to inhibit its activation [1]

[2]

Theoretical
Duration

Potential for long-lasting effect due to

intracellular action and broader channel access
[1]

Information not available in

search results.
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Feature Taplucainium
Other Investigative Therapies
(e.g., P2X3 antagonists)

Administration Dry powder for inhalation [1] Information not available in

search results.

The following diagram illustrates this unique mechanism and how it theoretically leads to a long-lasting

effect:
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As of the latest updates in July 2024, Taplucainium is in the clinical development phase for chronic cough

[2]:

Phase 2b Trial (ASPIRE): A Phase 2b, randomized, double-blind, placebo-controlled study is
investigating the efficacy, safety, and tolerability of Taplucainium Inhalation Powder (NOC-110) in

adults with refractory or unexplained chronic cough [1] [2].
Trial Scale: The study aims to enroll approximately 240 to 325 patients across over 100 sites in the

US, Canada, UK, and Europe [1] [2].
Recent Milestone: The first patient was dosed in the Phase 2b trial, with positive results from

preclinical models and a reported favorable safety profile in earlier clinical studies supporting its
advancement [1] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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